Cas no 1807129-59-4 (3-Cyano-2-(difluoromethyl)-5-nitropyridine-4-methanol)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-nitropyridine-4-methanol
• CAS No: 1807129-59-4
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4877053
• Update Time: 2025-09-28

3-Cyano-2-(difluoromethyl)-5-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-nitropyridine-4-methanol

• Inchi： 1S/C8H5F2N3O3/c9-8(10)7-4(1-11)5(3-14)6(2-12-7)13(15)16/h2,8,14H,3H2
• InChI Key： DCXBSCFRMWAJDF-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(CO)C(=CN=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.2
• Topological Polar Surface Area: 103

Additional information on 3-Cyano-2-(difluoromethyl)-5-nitropyridine-4-methanol

3-Cyano-2-(difluoromethyl)-5-nitropyridine-4-methanol (CAS No. 1807129-59-4): A Versatile Intermediate for Pharmaceutical and Agrochemical Applications

3-Cyano-2-(difluoromethyl)-5-nitropyridine-4-methanol (CAS No. 1807129-59-4) is a highly specialized chemical intermediate that has garnered significant attention in recent years due to its unique structural features and broad utility in pharmaceutical and agrochemical research. This nitropyridine derivative combines multiple functional groups – including a cyano group, difluoromethyl moiety, and nitro group – making it a valuable building block for the synthesis of more complex molecules.

The compound's molecular formula is C₈H₅F₂N₃O₃, with a molecular weight of 229.14 g/mol. Its structural complexity arises from the strategic placement of electron-withdrawing groups (nitro and cyano) alongside the difluoromethyl substituent, which contributes to its reactivity profile. The pyridine core provides aromatic stability while allowing for diverse chemical transformations at the various substituted positions.

In pharmaceutical research, 3-Cyano-2-(difluoromethyl)-5-nitropyridine-4-methanol serves as a key intermediate for developing novel drug candidates. The difluoromethyl group is particularly valuable in medicinal chemistry as it can serve as a bioisostere for hydroxyl or methyl groups, potentially improving metabolic stability and membrane permeability of drug molecules. Recent studies have explored its use in developing kinase inhibitors and antimicrobial agents, addressing current healthcare challenges like antibiotic resistance.

The agrochemical industry has shown growing interest in this compound for developing next-generation crop protection agents. The combination of nitro and cyano groups in the pyridine scaffold offers potential for creating novel pesticides with improved efficacy and environmental profiles. Researchers are particularly interested in its application for developing systemic fungicides that could help address emerging plant pathogens in a changing climate.

From a synthetic chemistry perspective, the 4-methanol functionality in 3-Cyano-2-(difluoromethyl)-5-nitropyridine-4-methanol provides a versatile handle for further derivatization. Chemists can readily convert this group to various esters, ethers, or amines, enabling rapid generation of compound libraries for structure-activity relationship studies. The presence of multiple reactive sites allows for selective modifications, making it a favorite among medicinal chemists working on fragment-based drug discovery.

The compound's physicochemical properties have been carefully characterized to support its various applications. It typically appears as a light yellow to beige crystalline powder with good stability under standard storage conditions. Solubility studies show moderate solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane, but limited water solubility, which is typical for this class of nitropyridine derivatives.

Recent advancements in synthetic methodology have improved the accessibility of 3-Cyano-2-(difluoromethyl)-5-nitropyridine-4-methanol. Modern approaches often employ catalytic systems that minimize waste and improve atom economy, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles. These developments have made the compound more readily available to researchers while maintaining high purity standards required for drug discovery applications.

Quality control for this specialty chemical involves rigorous analytical techniques. High-performance liquid chromatography (HPLC) typically shows purity levels exceeding 98%, with nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry used to confirm structural integrity. These quality standards ensure reliable performance in downstream applications, whether in medicinal chemistry or materials science research.

The global market for pyridine-based intermediates like 3-Cyano-2-(difluoromethyl)-5-nitropyridine-4-methanol has seen steady growth, driven by increasing R&D investment in both pharmaceutical and agricultural sectors. Market analysts note particular demand in regions with strong generic drug manufacturing capabilities and growing agrochemical industries. The compound's versatility positions it well to meet diverse research needs across these sectors.

Looking ahead, researchers are exploring new applications for this multifunctional intermediate beyond its traditional uses. Some innovative studies are investigating its potential in materials science, particularly in the development of specialty polymers and electronic materials. The nitropyridine core offers interesting electronic properties that could be valuable in creating novel functional materials with specific optical or conductive characteristics.

For laboratories working with 3-Cyano-2-(difluoromethyl)-5-nitropyridine-4-methanol, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard precautions for handling fine chemical powders should be observed to ensure researcher safety and compound integrity.

The scientific literature contains numerous examples of successful applications of this intermediate. Recent publications demonstrate its use in creating potential therapeutics for neurological disorders and innovative crop protection solutions. These case studies highlight the compound's value in addressing some of today's most pressing challenges in human health and food security.

As research continues to uncover new applications for 3-Cyano-2-(difluoromethyl)-5-nitropyridine-4-methanol, its importance as a research tool is likely to grow. The compound's unique combination of functional groups and synthetic flexibility makes it particularly valuable in an era where researchers seek efficient ways to generate molecular diversity for screening programs. Its role in supporting drug discovery and agricultural innovation ensures it will remain relevant to scientists across multiple disciplines.

For procurement specialists and researchers seeking this compound, it's important to work with reputable suppliers who can provide comprehensive analytical data and consistent quality. The growing demand for specialty pyridine derivatives has led to increased availability, but quality variations between suppliers can impact research outcomes. Many leading suppliers now offer custom synthesis and bulk quantities to meet diverse project requirements.

In conclusion, 3-Cyano-2-(difluoromethyl)-5-nitropyridine-4-methanol (CAS No. 1807129-59-4) represents a sophisticated chemical building block with wide-ranging applications in modern research. Its structural features and synthetic versatility make it invaluable for scientists developing new solutions in healthcare, agriculture, and beyond. As chemical research continues to advance, this compound is poised to play an increasingly important role in addressing global challenges through molecular innovation.